Cas no 56062-81-8 (N-(2-oxo-2-phenylethyl)methanesulfonamide)

• Product Name: N-(2-oxo-2-phenylethyl)methanesulfonamide
• CAS No: 56062-81-8
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 1601767
• PubChem ID: 21893541
• Update Time: 2025-05-23

N-(2-oxo-2-phenylethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(2-oxo-2-phenylethyl)-
• N-(2-oxo-2-phenylethyl)methanesulfonamide
• AKOS014325683
• N-(2-oxo-2-phenvlethvl)methanesulfonamide
• EN300-122004
• 2-(methylsulfonylamino)acetophenone
• SCHEMBL754844
• DB-298287
• MLZXNAIRHOPDTJ-UHFFFAOYSA-N
• N-Phenacylmethanesulfonamide
• STK330013
• 56062-81-8

• Inchi： 1S/C9H11NO3S/c1-14(12,13)10-7-9(11)8-5-3-2-4-6-8/h2-6,10H,7H2,1H3
• InChI Key： MLZXNAIRHOPDTJ-UHFFFAOYSA-N
• SMILES： S(C)(NCC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 213.04603
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 374.3±44.0 °C at 760 mmHg
• Flash Point: 180.2±28.4 °C
• PSA: 63.24
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(2-oxo-2-phenylethyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(2-oxo-2-phenylethyl)methanesulfonamide

N-(2-Oxo-2-phenylethyl)methanesulfonamide: A Comprehensive Overview

N-(2-Oxo-2-phenylethyl)methanesulfonamide, also known by its CAS number 56062-81-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methanesulfonamide group with a 2-oxo-2-phenylethyl moiety. The methanesulfonamide group is a common functional group in medicinal chemistry, often used to enhance the bioavailability and stability of drugs. The 2-oxo-2-phenylethyl moiety, on the other hand, introduces a phenyl group into the molecule, which can influence its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of N-(2-Oxo-2-phenylethyl)methanesulfonamide in various therapeutic areas. For instance, research published in 2023 explored its role as a modulator of certain enzyme activities, suggesting its potential application in the treatment of metabolic disorders. The compound's ability to interact with key biological targets has been attributed to its sulfonamide group, which is known for its strong hydrogen bonding capabilities. This property makes it an attractive candidate for drug design, particularly in the development of inhibitors for enzyme-catalyzed reactions.

In terms of synthesis, N-(2-Oxo-2-phenylethyl)methanesulfonamide can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of methanesulfonyl chloride with 2-aminoacetophenone, followed by purification to isolate the desired product. The synthesis process has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production and research purposes.

The structural features of this compound also make it a valuable tool in chemical biology. Its phenyl group contributes to its lipophilicity, which is crucial for membrane permeability and drug delivery. Additionally, the oxo group within the 2-oxo-2-phenylethyl moiety can participate in various chemical reactions, enabling further functionalization and diversification of the molecule. This versatility has led to its use as a building block in the construction of more complex molecules with diverse biological activities.

From an analytical perspective, N-(2-Oxo-2-phenylethyl)methanesulfonamide has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and stability under different conditions. For example, research conducted in 2023 revealed that the compound exhibits minimal degradation under physiological conditions, which is a desirable trait for pharmaceutical applications.

Looking ahead, the potential applications of N-(2-Oxo-2-phenylethyl)methanesulfonamide are vast. Its role as a precursor in drug discovery programs is particularly promising, as it can serve as a scaffold for designing molecules with enhanced potency and selectivity. Furthermore, ongoing research into its pharmacokinetics and toxicity profiles is expected to shed light on its suitability for clinical use.

In conclusion, N-(2-Oxo-2-phenylethyl)methanesulfonamide (CAS No: 56062-81-) is a compound with significant potential in both academic research and industrial applications. Its unique structure, combined with its favorable chemical properties, positions it as an important tool in the development of novel therapeutic agents. As research continues to uncover new insights into its biological activity and synthetic capabilities, this compound is likely to play an increasingly important role in the field of medicinal chemistry.